Cas no 5550-08-3 (9,9-Diphenyl-9H-9-silafluorene)

• Product Name: 9,9-Diphenyl-9H-9-silafluorene
• CAS No: 5550-08-3
• MF: C₂₄H₁₈Si
• MW: 334.4852
• MDL: MFCD29089358
• CID: 944039
• PubChem ID: 354333519
• Update Time: 2024-11-04

9,9-Diphenyl-9H-9-silafluorene Chemical and Physical Properties

Names and Identifiers

• 5,5-diphenyl-5H-dibenzo[b,d]silole
• 9,9-Diphenyl-9H-9-silafluorene
• 1,1-diphenyldibenzosilole
• 2,2'-Biphenylen-diphenyl-silan
• 5,5-Diphenyl-5H-dibenzosilol
• 5,5-diphenyl-5H-dibenzosilole
• 9,9-diphenyl-9,9-dihydro-9-silafluorene
• 9,9-diphenyl-9-silafluorene
• 9H-9-Silafluorene,9,9-diphenyl
• 9H-9-Silafluorene, 9,9-diphenyl-
• NSC168711
• RVHKZECCDOKCIB-UHFFFAOYSA-N
• 5,5-diphenylbenzo[b][1]benzosilole
• 5,5-Diphenyl-5H-dibenzo[b,d]silole #
• D5034
• NSC-168711
• T71053
• DTXSID10329890
• 8,8-diphenyl-8-silatricyclo[7.4.0.0(2),?]trideca-1(13),2,4,6,9,11-hexaene
• MFCD29089358
• 5550-08-3

• MDL： MFCD29089358
• Inchi： 1S/C24H18Si/c1-3-11-19(12-4-1)25(20-13-5-2-6-14-20)23-17-9-7-15-21(23)22-16-8-10-18-24(22)25/h1-18H
• InChI Key： RVHKZECCDOKCIB-UHFFFAOYSA-N
• SMILES： [Si]1(C2C([H])=C([H])C([H])=C([H])C=2[H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 334.11800
• Monoisotopic Mass: 334.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.17
• Melting Point: 146.0 to 151.0 deg-C
• Boiling Point: 458.1°C at 760 mmHg
• Flash Point: 217.6°C
• Refractive Index: 1.677
• PSA: 0.00000
• LogP: 3.04440
• λmax: 297(Cyclohexane)(lit.)